Cas no 205748-01-2 (3-Ethoxy-4-hydroxyphenylacetonitrile)
205748-01-2 structure
Product Name:3-Ethoxy-4-hydroxyphenylacetonitrile
CAS No:205748-01-2
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD00017659
CID:825211
PubChem ID:590922
Update Time:2025-04-19
3-Ethoxy-4-hydroxyphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethoxy-4-hydroxyphenylacetonitrile
- 2-(3-ethoxy-4-hydroxyphenyl)acetonitrile
- DB-045287
- CS-0299297
- 205748-01-2
- AKOS006344677
- 3-Ethoxy-4-hydroxyphenylacetonitrile,
- MFCD00017659
- DTXSID30343614
- Benzeneacetonitrile, 3-ethoxy-4-hydroxy-
- SCHEMBL6895161
- (3-Ethoxy-4-hydroxyphenyl)acetonitrile, AldrichCPR
- EN300-1842186
-
- MDL： MFCD00017659
- Inchi： 1S/C10H11NO2/c1-2-13-10-7-8(5-6-11)3-4-9(10)12/h3-4,7,12H,2,5H2,1H3
- InChI Key： BGCWVBVMOUDBJE-UHFFFAOYSA-N
- SMILES： O(CC)C1=C(C=CC(CC#N)=C1)O
Computed Properties
- Exact Mass: 177.07900
- Monoisotopic Mass: 177.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- Density: 1.146
- Melting Point: 92-94°C
- Boiling Point: 339.8°C at 760 mmHg
- Flash Point: 159.3°C
- Refractive Index: 1.545
- PSA: 53.25000
- LogP: 1.85698
3-Ethoxy-4-hydroxyphenylacetonitrile Security Information
- Hazardous Material transportation number：UN 3439
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： 26-36/37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT, IRRITANT-HARMFUL
3-Ethoxy-4-hydroxyphenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Ethoxy-4-hydroxyphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002540-5g |
3-Ethoxy-4-hydroxyphenylacetonitrile |
205748-01-2 | 98% | 5g |
1299CNY | 2021-05-08 | |
| Alichem | A019113885-100g |
2-(3-Ethoxy-4-hydroxyphenyl)acetonitrile |
205748-01-2 | 95% | 100g |
$550.14 | 2023-09-02 | |
| Fluorochem | 138300-10g |
3-Ethoxy-4-hydroxyphenylacetonitrile |
205748-01-2 | 98% | 10g |
￡106.00 | 2022-02-28 | |
| Fluorochem | 138300-50g |
3-Ethoxy-4-hydroxyphenylacetonitrile |
205748-01-2 | 98% | 50g |
￡437.00 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 002540-5g |
3-Ethoxy-4-hydroxyphenylacetonitrile |
205748-01-2 | 98% | 5g |
1299.0CNY | 2021-07-10 | |
| TRC | E890473-500mg |
3-Ethoxy-4-hydroxyphenylacetonitrile |
205748-01-2 | 500mg |
$ 50.00 | 2022-01-08 | ||
| TRC | E890473-1g |
3-Ethoxy-4-hydroxyphenylacetonitrile |
205748-01-2 | 1g |
$ 40.00 | 2022-06-05 | ||
| TRC | E890473-5g |
3-Ethoxy-4-hydroxyphenylacetonitrile |
205748-01-2 | 5g |
$81.00 | 2023-05-18 | ||
| abcr | AB150697-10 g |
3-Ethoxy-4-hydroxyphenylacetonitrile, 98%; . |
205748-01-2 | 98% | 10 g |
€214.80 | 2023-07-20 | |
| abcr | AB150697-50 g |
3-Ethoxy-4-hydroxyphenylacetonitrile, 98%; . |
205748-01-2 | 98% | 50 g |
€714.60 | 2023-07-20 |
3-Ethoxy-4-hydroxyphenylacetonitrile Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
205748-01-2 (3-Ethoxy-4-hydroxyphenylacetonitrile) Related Products
- 27472-21-5((3,4-Diethoxyphenyl)acetonitrile)
- 61367-66-6(Benzeneacetonitrile, 3,5-dimethoxy-4-(1-methylethoxy)-)
- 103796-99-2(3-Ethoxy-4-methoxyphenylacetonitrile)
- 103796-52-7(4-Ethoxy-3-methoxyphenylacetonitrile)
- 93-17-4(2-(3,4-dimethoxyphenyl)acetonitrile)
- 69769-47-7(Benzeneacetonitrile,3,4-bis(1-methylethoxy)-)
- 4468-59-1((4-Hydroxy-3-methoxyphenyl)acetonitrile)
- 861069-45-6(2-(4-Isopropoxy-3-methoxyphenyl)acetonitrile)
- 1219803-34-5(3,4-Dimethoxyphenylacetonitrile-α,α-d2)
- 74205-55-3(3-Ethoxyphenylacetonitrile)
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk